Cas no 1021222-57-0 (5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one)
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one
- 1-methyl-5-phenylmethoxy-2-(4-pyridin-2-ylpiperazine-1-carbonyl)pyridin-4-one
- 5-(benzyloxy)-1-methyl-2-(4-(pyridin-2-yl)piperazine-1-carbonyl)pyridin-4(1H)-one
- AKOS024506351
- 1021222-57-0
- F5317-0062
-
- Inchi: 1S/C23H24N4O3/c1-25-16-21(30-17-18-7-3-2-4-8-18)20(28)15-19(25)23(29)27-13-11-26(12-14-27)22-9-5-6-10-24-22/h2-10,15-16H,11-14,17H2,1H3
- InChI Key: KQPKNRSQPQPTLK-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(C(=CN1C)OCC1C=CC=CC=1)=O)N1CCN(C2C=CC=CN=2)CC1
Computed Properties
- Exact Mass: 404.18484064g/mol
- Monoisotopic Mass: 404.18484064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66Ų
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5317-0062-2μmol |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-5μmol |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-10μmol |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-20μmol |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-1mg |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-2mg |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-3mg |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-4mg |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-5mg |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5317-0062-10mg |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one |
1021222-57-0 | 10mg |
$79.0 | 2023-09-10 |
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one
Introduction to 5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one and Its Significance in Modern Chemical Biology
5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one, identified by its CAS number 1021222-57-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a complex arrangement of functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural composition of this compound includes a dihydropyridine core, a benzyloxy substituent, and a piperazine moiety linked through a carbonyl group, all contributing to its unique chemical properties and biological activities.
The dihydropyridine scaffold is particularly noteworthy, as it is a well-established pharmacophore in medicinal chemistry. Dihydropyridines are known for their ability to interact with calcium channels, making them valuable in the treatment of cardiovascular diseases. The presence of the benzyloxy group in this compound adds another layer of functionality, potentially influencing its solubility, metabolic stability, and interaction with biological targets. Furthermore, the incorporation of a pyridin-2-yl)piperazine moiety introduces additional complexity, which can modulate pharmacokinetic profiles and enhance binding affinity to specific receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such complex molecules with biological systems more efficiently. The 5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one structure has been subjected to virtual screening and docking studies to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes and receptors involved in inflammatory pathways, suggesting its utility as a lead compound for the development of novel therapeutics.
In the context of drug discovery, the synthesis and optimization of this compound have been facilitated by modern synthetic methodologies. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has allowed for the efficient construction of its intricate framework. Additionally, green chemistry principles have been integrated into the synthetic routes to minimize waste and improve sustainability. Such approaches align with the growing emphasis on environmentally responsible pharmaceutical development.
The biological activity of 5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one has been evaluated through in vitro assays targeting various disease-related pathways. Preliminary results indicate that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and neurodegenerative disorders. These findings have prompted further investigation into its potential as an anticancer agent or a therapeutic for neurological conditions.
The role of 5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one in modulating calcium signaling pathways is particularly intriguing. Calcium ions are essential second messengers in cellular processes, and dysregulation of calcium homeostasis has been linked to numerous pathological conditions. By interacting with calcium channels or related proteins, this compound may offer a means to restore normal cellular function. Ongoing research is exploring its effects on vascular smooth muscle cells and cardiac myocytes, which could have implications for treating hypertension and heart failure.
The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from organic chemistry, biochemistry, pharmacology, and computational science. The case of 5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one exemplifies this collaborative effort. By leveraging cutting-edge technologies and integrating diverse scientific perspectives, researchers can accelerate the discovery and optimization of new drugs that address unmet medical needs.
Future directions for research on this compound include exploring its mechanism of action at the molecular level and evaluating its efficacy in animal models. Additionally, studies on its pharmacokinetic properties will be crucial for determining appropriate dosing regimens and minimizing potential side effects. The integration of artificial intelligence (AI) into drug discovery processes may also enhance the design and optimization of derivatives of 5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one, leading to more effective therapeutic candidates.
In conclusion,5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one (CAS no 1021222-57) represents a promising entity in chemical biology with significant potential for therapeutic applications. Its complex structure and diverse functional groups make it a valuable scaffold for drug design,and ongoing research continues to uncover its biological activities and mechanisms of action。As our understanding of disease pathways grows,compounds like this one will play an increasingly important role in developing innovative treatments for human health challenges。
1021222-57-0 (5-(benzyloxy)-1-methyl-2-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,4-dihydropyridin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)